Cas no 921777-20-0 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide
• CAS No: 921777-20-0
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6005526
• PubChem ID: 40887766
• Update Time: 2025-06-03

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide
• 921777-20-0
• F2262-0582
• AKOS024633528
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide

• Inchi： 1S/C20H22N2O3/c1-12-5-6-14(9-13(12)2)18(23)21-15-7-8-17-16(10-15)22-19(24)20(3,4)11-25-17/h5-10H,11H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key： TZPFCOVMTYBTSQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)NC2=C1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-3,4-Dimethylbenzamide: A Comprehensive Overview

The compound with CAS No. 921777-20-0, known as N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazepines, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a benzoxazepine ring system fused with a benzamide group, making it a valuable subject for both synthetic and analytical studies.

Benzoxazepines are heterocyclic compounds that combine the properties of benzene rings and oxazepine moieties. The presence of the oxazepine ring in this compound introduces rigidity and aromaticity into the structure, which are crucial for its stability and reactivity. The benzamide group attached to the oxazepine ring further enhances the molecule's functionality by introducing amide bonds that can participate in hydrogen bonding and other non-covalent interactions. These features make the compound a promising candidate for drug design and development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. Researchers have explored their potential as inhibitors of various enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, the benzoxazepine core has been shown to exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and modulate cellular signaling pathways.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the benzoxazepine ring through cyclization reactions and the subsequent attachment of the benzamide group via amide bond formation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction efficiency and yield high-purity products.

In terms of applications, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-Yl)-3,4-dimethylbenzamide has shown promise in the field of materials science as well. Its rigid structure makes it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) due to its ability to emit light under specific conditions.

Moreover, this compound has been studied for its role in catalysis. The benzamide group can act as a directing group in organocatalytic reactions, facilitating the formation of complex molecular architectures. This property has led to its use in asymmetric synthesis strategies aimed at producing enantiomerically enriched compounds with high efficiency.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions that can be exploited for applications in sensors and actuators. These findings underscore the importance of understanding the relationship between molecular structure and function in designing novel materials.

In conclusion, N-(3,3-dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,Benzoxazepin-Yl)-Benzamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and functionalities of this compound